Cas no 115940-37-9 (18-Norpregn-4-ene-3,20-dione,13-(2-propen-1-yl)-)

• Product Name: 18-Norpregn-4-ene-3,20-dione,13-(2-propen-1-yl)-
• CAS No: 115940-37-9
• MF: C₂₃H₃₂O₂
• MW: 340.498987197876
• CID: 152064
• PubChem ID: 3082761
• Update Time: 2025-04-19

18-Norpregn-4-ene-3,20-dione,13-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 18-Norpregn-4-ene-3,20-dione,13-(2-propen-1-yl)-
• (8S,9S,10R,14S,17S)-17-acetyl-10-methyl-13-prop-2-enyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 18-ethynylprogesterone
• (8S,9S,10R,13R,14S,17S)-17-acetyl-10-methyl-13-(prop-2-yn-1-yl)-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one (non-preferred name)
• (8S,9S,10R,14S,17S)-17-acetyl-10-methyl-13-prop-2-en-1-yl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one (non-preferred name)
• 18EP
• 18-Norpregn-4-ene-3, 30-dione, 13-(2-propenyl)-
• 115940-37-9

• Inchi： 1S/C23H32O2/c1-4-11-23-13-10-20-18(21(23)8-7-19(23)15(2)24)6-5-16-14-17(25)9-12-22(16,20)3/h4,14,18-21H,1,5-13H2,2-3H3/t18-,19-,20+,21+,22+,23?/m1/s1
• InChI Key： TZDPJVSOAZDLGP-VUNDONQBSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CCC21CC=C)=O

Computed Properties

• Exact Mass: 340.24
• Monoisotopic Mass: 340.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 469.7°Cat760mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives